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Cat. No.: B195190 Get Quote

Aldose Reductase Inhibitory Activity: A
Comparative Guide
A comprehensive analysis of leading aldose reductase inhibitors, their efficacy, and the

experimental protocols for their evaluation. This guide is intended for researchers, scientists,

and drug development professionals.

Please Note: An initial investigation into the aldose reductase inhibitory activity of Carboxy
finasteride yielded no publicly available data. The focus of this guide is therefore on a

comparative analysis of other well-documented aldose reductase inhibitors.

Introduction to Aldose Reductase and Its Inhibition
Aldose reductase is a key enzyme in the polyol pathway, which becomes particularly active

during hyperglycemic conditions, such as in diabetes mellitus. It catalyzes the conversion of

glucose to sorbitol, a sugar alcohol that can accumulate in tissues with slow glucose

metabolism, including the nerves, retina, lens, and kidneys. This accumulation is implicated in

the pathogenesis of various diabetic complications, such as neuropathy, retinopathy, cataracts,

and nephropathy. Inhibition of aldose reductase is therefore a promising therapeutic strategy to

prevent or mitigate these complications.
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Comparative Analysis of Aldose Reductase
Inhibitors
The efficacy of an aldose reductase inhibitor is commonly quantified by its half-maximal

inhibitory concentration (IC50), which represents the concentration of the inhibitor required to

reduce the enzyme's activity by 50%. A lower IC50 value indicates a more potent inhibitor. The

following table summarizes the IC50 values for several prominent aldose reductase inhibitors.

Inhibitor IC50 Value (nM) Source

Zopolrestat 3.1 [1][2][3]

Epalrestat
10 (rat lens), 25 (human

placenta)
[4][5]

Ponalrestat 7.7 (Ki value) [6][7]

Tolrestat 35 [6][8][9][10][11]

Sorbinil
Not specified in nM, but widely

studied
[6][12][13][14][15]

Fidarestat Not specified in nM, but potent [16][17][18][19]

Ranirestat Not specified in nM, but potent [20][21][22][23][24]

Quercetin 5000 (human lens) [25]

Aldose Reductase Signaling Pathway
The following diagram illustrates the role of aldose reductase in the polyol pathway and the

mechanism of its inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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